methyl N-{[3-(4-methoxyphenyl)thiomorpholin-4-yl]carbonyl}-L-phenylalaninate

• Molecular Formula: C22H26N2O4S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: methyl (2S)-2-[[3-(4-methoxyphenyl)thiomorpholine-4-carbonyl]amino]-3-phenylpropanoate
• InChI: InChI=1S/C22H26N2O4S/c1-27-18-10-8-17(9-11-18)20-15-29-13-12-24(20)22(26)23-19(21(25)28-2)14-16-6-4-3-5-7-16/h3-11,19-20H,12-15H2,1-2H3,(H,23,26)/t19-,20?/m0/s1
• InChI Key: HDHNHIPLJOMNJX-XJDOXCRVSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2CSCCN2C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)OC
• Canonical SMILES: COC1=CC=C(C=C1)C2CSCCN2C(=O)NC(CC3=CC=CC=C3)C(=O)OC

Description

Methyl N-{[3-(4-methoxyphenyl)thiomorpholin-4-yl]carbonyl}-L-phenylalaninate is a complex organic compound featuring a thiomorpholine ring, a methoxyphenyl group, and a phenylalanine derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl N-{[3-(4-methoxyphenyl)thiomorpholin-4-yl]carbonyl}-L-phenylalaninate typically involves multi-step organic reactions. One common method includes the following steps:

Formation of Thiomorpholine Ring: The thiomorpholine ring is synthesized by reacting 4-methoxyphenylthiol with an appropriate amine under controlled conditions.

Coupling with Phenylalanine: The thiomorpholine derivative is then coupled with L-phenylalanine using a coupling reagent such as dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Esterification: The final step involves esterification of the carboxyl group of phenylalanine with methanol in the presence of an acid catalyst.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes using continuous flow reactors for better control over reaction conditions and yields, and employing automated systems for purification and quality control.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the thiomorpholine ring, forming sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.

Substitution: The methoxy group on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are common oxidizing agents.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions for substitution reactions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In organic synthesis, this compound can serve as a building block for more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in the synthesis of heterocyclic compounds.

Biology

In biological research, derivatives of this compound can be used to study enzyme interactions and protein binding due to its structural similarity to natural amino acids.

Medicine

Potential medicinal applications include the development of new pharmaceuticals. The thiomorpholine ring is known for its bioactivity, and modifications of this compound could lead to new drugs with anti-inflammatory, antiviral, or anticancer properties.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as polymers with enhanced stability or reactivity.

Mechanism of Action

The mechanism by which methyl N-{[3-(4-methoxyphenyl)thiomorpholin-4-yl]carbonyl}-L-phenylalaninate exerts its effects involves interactions with molecular targets such as enzymes or receptors. The thiomorpholine ring can mimic natural substrates, allowing the compound to inhibit or activate specific biological pathways. The methoxyphenyl group may enhance binding affinity through hydrophobic interactions, while the phenylalanine moiety can interact with amino acid residues in proteins.

Comparison with Similar Compounds

Similar Compounds

• Methyl N-{[3-(4-hydroxyphenyl)thiomorpholin-4-yl]carbonyl}-L-phenylalaninate
• Methyl N-{[3-(4-chlorophenyl)thiomorpholin-4-yl]carbonyl}-L-phenylalaninate
• Methyl N-{[3-(4-nitrophenyl)thiomorpholin-4-yl]carbonyl}-L-phenylalaninate

Uniqueness

Methyl N-{[3-(4-methoxyphenyl)thiomorpholin-4-yl]carbonyl}-L-phenylalaninate is unique due to the presence of the methoxy group, which can influence its electronic properties and reactivity. This makes it distinct from its analogs with different substituents on the phenyl ring, potentially leading to different biological activities and chemical behaviors.